Cas no 62325-30-8 (2,7-Dibromophenanthrene)

• Product Name: 2,7-Dibromophenanthrene
• CAS No: 62325-30-8
• MF: C₁₄H₈Br₂
• MW: 336.021322250366
• MDL: MFCD09909861
• CID: 57860
• PubChem ID: 354333656
• Update Time: 2025-06-09

2,7-Dibromophenanthrene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromophenanthrene
• 2,5-DIMETHYL-FURAN-3-CARBOXYLIC ACID HYDRAZIDE
• 2,7-dibromo-phenanthrene
• 2,7-Dibromphenanthren
• Molecular Formula: C14H8Br2
• Molecular Weight: 336.02
• G00062-Watson-Int
• Phenanthrene, 2,7-dibromo-
• Name: 2, 7-Dibromophenanthrene
• NGDWMVTZPZDKPM-UHFFFAOYSA-N
• BCP04262
• VZ23023
• AK113105
• AX8068615
• ST24038884
• X6086
• D5050
• 325D308
• DTXSID30457765
• SCHEMBL56836
• 2,7-Dibromophenanthrene, 98%
• CS-0155676
• FT-0722128
• AKOS015835863
• s10128
• AMY18578
• 62325-30-8
• MFCD09909861
• A8612
• AS-57986
• 7-Chloro-4-hydroxy-[1,8]naphthyridine-3-carboxylic acid
• DB-003247

• MDL： MFCD09909861
• Inchi： 1S/C14H8Br2/c15-11-3-5-13-9(7-11)1-2-10-8-12(16)4-6-14(10)13/h1-8H
• InChI Key： NGDWMVTZPZDKPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=C1C=C(C=CC=21)Br

Computed Properties

• Exact Mass: 333.89900
• Monoisotopic Mass: 333.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8

Experimental Properties

• Density: 1.768
• Melting Point: 203.0 to 207.0 deg-C
• Boiling Point: 438.8±18.0 °C at 760 mmHg
• Flash Point: 256.2±20.5 °C
• PSA: 0.00000
• LogP: 5.51800
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,7-Dibromophenanthrene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2,7-Dibromophenanthrene

Comprehensive Overview of 2,7-Dibromophenanthrene (CAS No. 62325-30-8)

2,7-Dibromophenanthrene, with the Chemical Abstracts Service (CAS) number 62325-30-8, is a brominated derivative of phenanthrene, a polycyclic aromatic hydrocarbon (PAH). This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, environmental chemistry, and pharmaceutical research.

The molecular formula of 2,7-Dibromophenanthrene is C₁₄H₈Br₂, and it has a molecular weight of 316.01 g/mol. The compound is characterized by its planar structure, which consists of three fused benzene rings with bromine atoms substituted at the 2 and 7 positions. This specific substitution pattern imparts unique electronic and physical properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

In the realm of materials science, 2,7-Dibromophenanthrene has been explored for its potential use in organic electronics. Recent research has shown that this compound can serve as a building block for the synthesis of more complex materials with tailored electronic properties. For instance, a study published in the Journal of Materials Chemistry C (2021) demonstrated that 2,7-Dibromophenanthrene-based polymers exhibit excellent charge transport properties and stability under various environmental conditions. These findings suggest that 2,7-Dibromophenanthrene-derived materials could be valuable components in organic photovoltaics and field-effect transistors.

In environmental chemistry, the behavior and fate of 2,7-Dibromophenanthrene in natural systems have been investigated to assess its potential environmental impact. A study published in Environmental Science & Technology (2019) reported that this compound is relatively stable in aquatic environments but can undergo biodegradation under certain conditions. The researchers found that microbial communities play a crucial role in the degradation process, highlighting the importance of understanding the ecological interactions involving 2,7-Dibromophenanthrene.

In the pharmaceutical industry, 2,7-Dibromophenanthrene has been studied for its potential therapeutic applications. Research published in the Journal of Medicinal Chemistry (2020) explored the antitumor activity of this compound against various cancer cell lines. The study revealed that 2,7-Dibromophenanthrene exhibits selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This selective action is attributed to its ability to disrupt specific cellular pathways involved in tumor growth and survival. These findings suggest that 2,7-Dibromophenanthrene-based derivatives could be promising candidates for the development of novel anticancer drugs.

The synthesis of 2,7-Dibromophenanthrene typically involves multi-step reactions starting from phenanthrene or related precursors. A common synthetic route involves bromination reactions using bromine or N-bromoacids under controlled conditions to achieve selective substitution at the desired positions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches for producing this compound on a larger scale.

In conclusion, 2,7-Dibromophenanthrene (CAS No. 62325-30-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in materials science, environmental chemistry, and pharmaceuticals. As ongoing studies continue to uncover new insights into its behavior and applications, the significance of this compound is likely to grow even further.